Cas no 2172394-73-7 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-2,2-dimethylbutanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-2,2-dimethylbutanoic acid
• CAS No: 2172394-73-7
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5849157
• PubChem ID: 165805372
• Update Time: 2025-06-15

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-2,2-dimethylbutanoic acid
• 2172394-73-7
• 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}-2,2-dimethylbutanoic acid
• EN300-1508340

• Inchi： 1S/C27H34N2O5/c1-17(2)22(24(30)28-14-13-27(3,4)25(31)32)15-29-26(33)34-16-23-20-11-7-5-9-18(20)19-10-6-8-12-21(19)23/h5-12,17,22-23H,13-16H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： QMBYANHQMZLSKO-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCCC(C(=O)O)(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-2,2-dimethylbutanoic acid

Introduction to 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-2,2-dimethylbutanoic acid (CAS No. 2172394-73-7)

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-2,2-dimethylbutanoic acid, also known by its CAS number 2172394-73-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a branched aliphatic chain. The presence of these functional groups endows the molecule with a range of potential applications, particularly in the development of novel therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and peptidomimetics. The compound's structure also includes an amide linkage and a carboxylic acid moiety, which are crucial for its biological activity and potential pharmaceutical applications. Recent studies have highlighted the importance of such compounds in various therapeutic areas, including cancer, neurodegenerative diseases, and inflammatory disorders.

In the context of cancer research, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-2,2-dimethylbutanoic acid has shown promise as a potential inhibitor of specific enzymes involved in tumor growth and metastasis. For instance, it has been reported to inhibit the activity of matrix metalloproteinases (MMPs), which are key enzymes responsible for the degradation of the extracellular matrix and the promotion of cancer cell invasion. By targeting MMPs, this compound could potentially reduce tumor progression and improve patient outcomes.

Beyond cancer, this compound has also been investigated for its neuroprotective properties. Studies have demonstrated that it can effectively cross the blood-brain barrier (BBB) and exert neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism by which it achieves this is thought to involve the modulation of inflammatory pathways and the reduction of oxidative stress, both of which are critical factors in the pathogenesis of these conditions.

Inflammatory disorders represent another area where 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-2,2-dimethylbutanoic acid shows significant potential. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease (IBD). Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and alleviating symptoms associated with these conditions.

The synthesis of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-2,2-dimethylbutanoic acid involves a multi-step process that requires careful control over reaction conditions to ensure high yields and purity. Key steps include the formation of the Fmoc protecting group, coupling reactions to form the amide linkages, and final deprotection steps to reveal the active molecule. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-2,2-dimethylbutanoic acid in various therapeutic settings. Preliminary results from phase I trials have shown promising safety profiles with minimal adverse effects. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-2,2-dimethylbutanoic acid (CAS No. 2172394-73-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent in areas such as cancer, neurodegenerative diseases, and inflammatory disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.